6-Fluorothiazolo[5,4-b]pyridin-2-amine

Specification

• CAS No.: 1440427-89-3
• Molecular Formula: C6H4FN3S
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 6-fluoro-[1,3]thiazolo[5,4-b]pyridin-2-amine
• Standard InChI: InChI=1S/C6H4FN3S/c7-3-1-4-5(9-2-3)11-6(8)10-4/h1-2H,(H2,8,10)
• Standard InChI Key: URUXJEJELHYNSQ-UHFFFAOYSA-N
• SMILES: C1=C(C=NC2=C1N=C(S2)N)F
• Canonical SMILES: C1=C(C=NC2=C1N=C(S2)N)F

Introduction

6-Fluorothiazolo[5,4-b]pyridin-2-amine is a synthetic organic compound with a molecular formula of C₆H₄FN₃S and a molecular weight of 169.18 g/mol. It belongs to the class of thiazolopyridines, which are heterocyclic compounds known for their diverse biological activities and applications in pharmaceutical research.

Structural Information

The compound's structure includes a thiazole ring fused to a pyridine ring, with a fluorine atom at the 6-position and an amino group at the 2-position. The SMILES notation for this compound is C1=C(C=NC2=C1N=C(S2)N)F, and its InChIKey is URUXJEJELHYNSQ-UHFFFAOYSA-N.

Synthesis and Reactions

While specific synthesis methods for 6-Fluorothiazolo[5,4-b]pyridin-2-amine are not widely documented, compounds with similar structures often involve complex heterocyclic chemistry. The Buchwald-Hartwig C-N bond formation is a common method for synthesizing related compounds, which involves palladium-catalyzed amination reactions.

Biological and Pharmaceutical Applications

Although specific biological activities of 6-Fluorothiazolo[5,4-b]pyridin-2-amine are not detailed in available literature, thiazolopyridines in general are explored for their potential in drug discovery due to their diverse pharmacological properties. These include antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Handling

The compound is classified with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding ingestion, skin contact, and inhalation, and using protective equipment when handling.